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Compound of Interest

Compound Name:
2-Anilino-6-dibutylamino-3-

methylfluoran

Cat. No.: B1226379 Get Quote

Essential Safety and Handling Guide for 2-
Anilino-6-dibutylamino-3-methylfluoran
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Anilino-6-dibutylamino-3-methylfluoran (CAS: 89331-94-2), a chemical compound

recognized for its use as an industrial leuco dye.[1] Adherence to these procedural steps is vital

for ensuring the safety of all laboratory personnel.

Hazard Identification and Classification
2-Anilino-6-dibutylamino-3-methylfluoran is classified as a hazardous material with potential

health risks.[2] The following table summarizes its hazard statements according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Hazard Statement GHS Code

Skin Irritation Causes skin irritation. H315

Eye Irritation Causes serious eye irritation. H319

Respiratory Irritation
May cause respiratory

irritation.
H335

Chronic Aquatic Hazard
Harmful to aquatic life with

long lasting effects.
H412

Signal Word: Warning[3]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling this

substance to minimize exposure.[2] The selection of PPE should be based on the potential for

exposure in the specific workplace.
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Protection Type Required PPE Specifications and Usage

Eye/Face Protection
Safety goggles and/or face

shield

Must be used where there is a

potential for splashing.[4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Gloves must be inspected

before use and disposed of

properly after handling the

chemical.[5][6]

Skin and Body Protection
Lab coat or a complete

chemical-protective suit

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[7]

Respiratory Protection
NIOSH (US) or CEN (EU)

approved respirator

Required when working in

inadequately ventilated areas

or when dust/vapors may be

generated.[2][7]

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area or outdoors.[3]

Avoid the formation and accumulation of dust.[7]

Keep away from all potential ignition sources.[2][3]

Store in a tightly sealed, light-resistant container in a cool, dry place.[1]

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.[3]

Accidental Release Measures:
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Evacuate personnel from the spill area.

Wear appropriate personal protective equipment.[3]

Prevent the spill from entering drains or waterways.[3][7]

Contain the spill using an inert absorbent material.[2][3]

Collect the absorbed material into a suitable, closed container for disposal.[5][7]

First Aid Procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[3]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

plenty of soap and water for at least 15 minutes. Seek medical advice if irritation occurs.[2][3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3]

Disposal:

Disposal of 2-Anilino-6-dibutylamino-3-methylfluoran and its container must be done at

an approved waste disposal plant.[3]

Contact a licensed professional waste disposal service for proper disposal.[7]

Do not allow the product to enter drains or the environment.[3][8]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling 2-Anilino-
6-dibutylamino-3-methylfluoran in a laboratory setting.
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Caption: Workflow for handling 2-Anilino-6-dibutylamino-3-methylfluoran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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